Cas no 80348-52-3 (1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-)
80348-52-3 structure
Product Name:1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-
CAS No:80348-52-3
MF:C10H9ClN4O4S
MW:316.720859289169
CID:733148
PubChem ID:240370
Update Time:2025-04-19
1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro-
- NSC-46513
- DTXSID001001174
- NSC46513
- 80348-52-3
- N-(2-Chlorophenyl)-1-methyl-4-nitro-1H-imidazole-5-sulfonamide
-
- Inchi: 1S/C10H9ClN4O4S/c1-14-6-12-9(15(16)17)10(14)20(18,19)13-8-5-3-2-4-7(8)11/h2-6,13H,1H3
- InChI Key: DJUGFWBHFFEYID-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NS(C1=C([N+](=O)[O-])N=CN1C)(=O)=O
Computed Properties
- Exact Mass: 316.003
- Monoisotopic Mass: 316.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.65
- Boiling Point: 568.9°Cat760mmHg
- Flash Point: 297.9°C
- Refractive Index: 1.695
1H-Imidazole-5-sulfonamide,N-(2-chlorophenyl)-1-methyl-4-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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